Cas no 957016-03-4 (2-(1-benzyl-1H-pyrazol-4-yl)propanedial)

• Product Name: 2-(1-benzyl-1H-pyrazol-4-yl)propanedial
• CAS No: 957016-03-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4667620
• PubChem ID: 16343136
• Update Time: 2025-05-20

2-(1-benzyl-1H-pyrazol-4-yl)propanedial Chemical and Physical Properties

Names and Identifiers

• Propanedial, 2-[1-(phenylmethyl)-1H-pyrazol-4-yl]-
• 2-(1-benZylpyrazol-4-yl)propanedial
• 2-(1-benzyl-1H-pyrazol-4-yl)propanedial

• Inchi： 1S/C13H12N2O2/c16-9-13(10-17)12-6-14-15(8-12)7-11-4-2-1-3-5-11/h1-6,8-10,13H,7H2
• InChI Key： NTYXJBRJUXNGAD-UHFFFAOYSA-N
• SMILES： C(=O)C(C1=CN(CC2=CC=CC=C2)N=C1)C=O

Additional information on 2-(1-benzyl-1H-pyrazol-4-yl)propanedial

Recent Advances in the Study of 2-(1-benzyl-1H-pyrazol-4-yl)propanedial (CAS: 957016-03-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-(1-benzyl-1H-pyrazol-4-yl)propanedial (CAS: 957016-03-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated dialdehyde derivative exhibits unique structural features that make it a valuable scaffold for drug discovery and chemical probe development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, particularly in the context of targeting specific enzymes and protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-benzyl-1H-pyrazol-4-yl)propanedial acts as a potent covalent inhibitor of certain cysteine proteases through its reactive aldehyde groups. The researchers employed X-ray crystallography to elucidate its binding mode with the target enzyme, revealing a unique interaction pattern that could be exploited for the development of selective inhibitors. This finding is particularly relevant for therapeutic areas such as inflammation and oncology, where cysteine proteases play crucial pathological roles.

In synthetic chemistry, novel methodologies have been developed for the efficient preparation of 2-(1-benzyl-1H-pyrazol-4-yl)propanedial and its derivatives. A recent publication in Organic Letters (2024) described a one-pot synthesis approach using palladium-catalyzed coupling reactions, significantly improving the yield and purity of the target compound. This advancement facilitates further structure-activity relationship studies by enabling rapid generation of structural analogs.

From a drug discovery perspective, computational studies have predicted favorable pharmacokinetic properties for 2-(1-benzyl-1H-pyrazol-4-yl)propanedial derivatives. Molecular dynamics simulations suggest that appropriate modifications to the benzyl and pyrazole moieties could enhance both target engagement and metabolic stability. Several research groups are currently exploring these modifications to develop lead compounds with improved drug-like properties.

The compound's potential extends beyond therapeutic applications. Recent work published in Chemical Science (2024) demonstrated its utility as a chemical probe for studying cellular redox processes. The dialdehyde functionality enables selective labeling of reactive thiols in complex biological systems, providing a valuable tool for proteomics research and target identification.

Despite these promising developments, challenges remain in fully exploiting the potential of 2-(1-benzyl-1H-pyrazol-4-yl)propanedial. Issues such as compound stability in aqueous solutions and potential off-target reactivity need to be addressed through further structural optimization. Ongoing research efforts are focusing on developing prodrug strategies and formulation approaches to overcome these limitations while maintaining the compound's unique biological activities.

In conclusion, 2-(1-benzyl-1H-pyrazol-4-yl)propanedial represents a versatile chemical scaffold with multiple applications in drug discovery and chemical biology. The recent advances in its synthesis, mechanistic understanding, and biological evaluation position this compound as an important tool for future research in targeted covalent inhibition and chemical proteomics. Continued investigation of its structure-activity relationships and biological effects will likely yield valuable insights for both basic research and therapeutic development.